Cas no 400859-08-7 (5-bromo-2,2'-bipyrimidine)
5-bromo-2,2'-bipyrimidine structure
Product Name:5-bromo-2,2'-bipyrimidine
CAS No:400859-08-7
MF:C8H5BrN4
MW:237.056099653244
CID:3966832
PubChem ID:11230120
Update Time:2025-04-22
5-bromo-2,2'-bipyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2,2'-Bipyrimidine, 5-bromo-
- 5-bromo-2,2'-bipyrimidine
- 400859-08-7
- 841-719-7
- starbld0044476
- EN300-112147
- 5-bromo-2-(pyrimidin-2-yl)pyrimidine
- SCHEMBL21326140
- TQP0238
- MFCD18427245
- 5-bromo-2-pyrimidin-2-ylpyrimidine
-
- Inchi: 1S/C8H5BrN4/c9-6-4-12-8(13-5-6)7-10-2-1-3-11-7/h1-5H
- InChI Key: OPCDTJMNGGGEHK-UHFFFAOYSA-N
- SMILES: C1(C2=NC=CC=N2)=NC=C(Br)C=N1
Computed Properties
- Exact Mass: 235.96976Da
- Monoisotopic Mass: 235.96976Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 51.6Ų
5-bromo-2,2'-bipyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-112147-0.05g |
5-bromo-2-(pyrimidin-2-yl)pyrimidine |
400859-08-7 | 95% | 0.05g |
$226.0 | 2023-10-27 | |
| Enamine | EN300-112147-0.1g |
5-bromo-2-(pyrimidin-2-yl)pyrimidine |
400859-08-7 | 95% | 0.1g |
$337.0 | 2023-10-27 | |
| Enamine | EN300-112147-0.25g |
5-bromo-2-(pyrimidin-2-yl)pyrimidine |
400859-08-7 | 95% | 0.25g |
$481.0 | 2023-10-27 | |
| Enamine | EN300-112147-0.5g |
5-bromo-2-(pyrimidin-2-yl)pyrimidine |
400859-08-7 | 95% | 0.5g |
$758.0 | 2023-10-27 | |
| Enamine | EN300-112147-1.0g |
5-bromo-2-(pyrimidin-2-yl)pyrimidine |
400859-08-7 | 95% | 1g |
$971.0 | 2023-06-09 | |
| Enamine | EN300-112147-2.5g |
5-bromo-2-(pyrimidin-2-yl)pyrimidine |
400859-08-7 | 95% | 2.5g |
$1903.0 | 2023-10-27 | |
| Enamine | EN300-112147-5.0g |
5-bromo-2-(pyrimidin-2-yl)pyrimidine |
400859-08-7 | 95% | 5g |
$2816.0 | 2023-06-09 | |
| Enamine | EN300-112147-10.0g |
5-bromo-2-(pyrimidin-2-yl)pyrimidine |
400859-08-7 | 95% | 10g |
$4176.0 | 2023-06-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZJD0135-500MG |
5-bromo-2,2'-bipyrimidine |
400859-08-7 | 95% | 500MG |
¥ 2,560.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZJD0135-1G |
5-bromo-2,2'-bipyrimidine |
400859-08-7 | 95% | 1g |
¥ 3,201.00 | 2023-04-13 |
5-bromo-2,2'-bipyrimidine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
400859-08-7 (5-bromo-2,2'-bipyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent